![molecular formula C43H60Cl2N4O B3026476 Cy7 amine CAS No. 1650559-73-1](/img/structure/B3026476.png)
Cy7 amine
Overview
Description
Cy7 amine is an amine derivative of the fluorescent dye Cy7. It is a hydrophilic amine that can be used for a variety of biochemical and physiological applications. It is used in a variety of research fields, including biochemistry, cell biology, and microscopy. This compound has been used in a variety of experiments, ranging from the study of protein structure and function to the tracking of cellular processes. Its unique properties, such as its high fluorescence quantum yield and low photobleaching, make it an ideal fluorescent label for a range of applications.
Scientific Research Applications
1. Applications in Studying Cell Physiology
- Cy7 amine derivatives have been utilized for photoactivation in cellular studies. For instance, tertiary amines linked to a photoremovable protecting group (CyHQ) created photoactivatable forms suitable for studying cell physiology, demonstrating efficient release of bioactive molecules through photoexcitation (Asad et al., 2017).
2. Biobased Amines in Polymer Synthesis
- Amines like Cy7 are pivotal in synthesizing polymers such as polyamides, polyureas, and polyepoxydes, with applications in various industries including automotive, aerospace, and health (Froidevaux et al., 2016).
3. Catalysis and Synthesis of Pharmaceuticals
- In the synthesis of amines, particularly cyclopentylamine used in pesticides, cosmetics, and medicines, catalysts utilizing Cy7 derivatives have shown significant efficiency (Guo et al., 2019).
4. DNA-Protein Cross-Linking Research
- Research on N,N-Bis-(2-chloroethyl)-amine (which can be related to this compound chemistry) has been conducted to understand its role in DNA-protein cross-linking, crucial in studying drug mechanisms for cancers and autoimmune diseases (Groehler IV et al., 2016).
5. Bioimaging and Photophysical Properties
- Heptamethine cyanines (Cy7) have been vital in bioimaging. Research on Cy7 derivatives shows that a single substitution can significantly alter their absorption maxima and photophysical properties, important for designing applications like fluorescent probes and sensors (Štacková et al., 2020).
6. Oral Absorption Studies in Pharmaceuticals
- Cy7-labeled polysaccharides have been used to track oral absorption in pharmaceutical research. This has enabled a deeper understanding of the absorption characteristics and mechanisms of these substances (Zhang et al., 2021).
Mechanism of Action
Target of Action
Cy7 amine, also known as 6-[6-[(2E)-3,3-dimethyl-2-[(2E)-2-[3-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]indol-1-yl]hexanoylamino]hexylazanium;dichloride, is a functionalized cyanine dye . It contains a free amine group that can be conjugated with a variety of functionalities, including NHS esters, and epoxides . This makes it reactive towards electrophiles .
Mode of Action
The primary mode of action of this compound is through its interaction with cell membranes. It acts as a molecular jackhammer, causing the molecule to stretch longitudinally and axially through concerted whole molecule vibrations . This vibronic (vibrational and electronic mode coupling) driven activation leads to the mechanical disassembly of cell membranes and cytoskeletons in human melanoma A375 cells .
Biochemical Pathways
It is known that the compound’s action is distinct from both photodynamic therapy and photothermal therapy .
Pharmacokinetics
It is known that cyanine dyes, including cy7, have excellent tumor-targeting capacity, high quantum yield, low tissue autofluorescence, long absorption wavelength, and low background interference . These properties suggest that this compound could have favorable pharmacokinetic characteristics for use in live organism imaging and other applications requiring low fluorescence background .
Result of Action
The result of this compound’s action is the rapid killing of cells by necrosis . Its vibronic-driven action promotes necrotic cell death by causing the mechanical disassembly of cell membranes . It has been observed that Cy7-amine was much less efficient than Cy7.5-amine in opening cell membranes .
Future Directions
Biochemical Analysis
Biochemical Properties
Cy7 amine plays a significant role in biochemical reactions due to its unique structure and NIR photophysical properties . It interacts with various enzymes, proteins, and other biomolecules. The influences of different modification sites on the absorption characteristics, photostability, Stokes shift, fluorescence characteristics, water solubility, and singlet oxygen generation efficiency of this compound have been studied .
Cellular Effects
This compound has profound effects on various types of cells and cellular processes . It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For instance, Cy7-Obinutuzumab (Cy7-Obi) probe, synthesized by a nucleophilic substitution reaction of NHS-Cy7 coupled with the nitrogen-terminated amine in Obinutuzumab, is used for non-invasive imaging of CD20 antigen expressed in non-Hodgkin’s lymphoma (NHL) cells .
Molecular Mechanism
The mechanism of action of this compound is complex and involves several molecular interactions. It exerts its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
The effects of this compound change over time in laboratory settings. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is crucial .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with various enzymes or cofactors . It can also affect metabolic flux or metabolite levels .
Transport and Distribution
This compound is transported and distributed within cells and tissues . It interacts with transporters or binding proteins, affecting its localization or accumulation .
Subcellular Localization
The subcellular localization of this compound and its effects on activity or function are important aspects of its biochemical profile . This includes any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
Properties
IUPAC Name |
6-[6-[(2E)-3,3-dimethyl-2-[(2E)-2-[3-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]indol-1-yl]hexanoylamino]hexylazanium;dichloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C43H58N4O.2ClH/c1-42(2)35-20-10-12-22-37(35)46(5)39(42)27-25-33-18-17-19-34(32-33)26-28-40-43(3,4)36-21-11-13-23-38(36)47(40)31-16-8-9-24-41(48)45-30-15-7-6-14-29-44;;/h10-13,20-23,25-28,32H,6-9,14-19,24,29-31,44H2,1-5H3;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVDKSBYSJGPWGZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2=CC=CC=C2[N+](=C1C=CC3=CC(=CC=C4C(C5=CC=CC=C5N4CCCCCC(=O)NCCCCCC[NH3+])(C)C)CCC3)C)C.[Cl-].[Cl-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(C2=CC=CC=C2[N+](=C1/C=C/C3=C/C(=C/C=C/4\C(C5=CC=CC=C5N4CCCCCC(=O)NCCCCCC[NH3+])(C)C)/CCC3)C)C.[Cl-].[Cl-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C43H60Cl2N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
719.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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